Cas no 1259234-96-2 (2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid)

• Product Name: 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid
• CAS No: 1259234-96-2
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• CID: 5455689
• PubChem ID: 51114843
• Update Time: 2025-05-20

2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1193514
• 2-[2-(4-chlorophenyl)ethenesulfonamido]-5-methylbenzoic acid
• 2-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-5-methylbenzoic acid
• Z400057264
• 1259234-96-2
• 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid

• Inchi： 1S/C16H14ClNO4S/c1-11-2-7-15(14(10-11)16(19)20)18-23(21,22)9-8-12-3-5-13(17)6-4-12/h2-10,18H,1H3,(H,19,20)
• InChI Key： GVUQPYLXGUOKGD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC=C1NS(C=CC1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 351.0332068g/mol
• Monoisotopic Mass: 351.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.2±60.0 °C(Predicted)
• pka: 3.40±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid

Introduction to 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic Acid (CAS No. 1259234-96-2)

2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid, with the CAS number 1259234-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid is characterized by a benzoic acid core substituted with a sulfonyl group and an amino group. The presence of a 4-chlorophenyl moiety and a vinyl group further enhances its complexity and potential for diverse interactions with biological targets. This structural arrangement not only contributes to its unique chemical properties but also opens up possibilities for its use in various biochemical pathways.

In recent years, there has been a growing interest in developing novel compounds that can modulate specific biological processes. The 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid molecule has been studied for its potential role in inhibiting certain enzymes and receptors that are involved in inflammatory responses and metabolic disorders. Preliminary studies have suggested that this compound may have anti-inflammatory properties, which could make it a valuable candidate for the development of new drugs targeting chronic inflammatory diseases.

The synthesis of 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the sulfonyl group, the introduction of the amino group, and the final functionalization with the 4-chlorophenyl and vinyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently.

One of the most compelling aspects of 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid is its potential to serve as a scaffold for drug design. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, studies have shown that analogs of this compound can exhibit enhanced binding affinity to certain protein targets, which could lead to more potent therapeutic effects.

The pharmacokinetic properties of 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its suitability for clinical use. Preliminary pharmacokinetic studies have provided valuable insights into its bioavailability and half-life, which are essential parameters for drug development.

In addition to its potential therapeutic applications, 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid has shown promise in preclinical models as a tool for studying various biological mechanisms. Researchers are using this compound to explore new pathways involved in diseases such as cancer, diabetes, and neurodegenerative disorders. By understanding how this molecule interacts with biological systems, scientists can gain deeper insights into the underlying causes of these conditions and develop more effective treatments.

The future directions for research on 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid include further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, exploring new synthetic routes that are more efficient and environmentally friendly will be crucial for large-scale production. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications.

In conclusion, 2-[[[2-(4-Chlorophenyl)ethenyl]sulfonyl]amino]-5-methylbenzoic acid (CAS No. 1259234-96-2) represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable compound for further study and development. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a crucial role in the discovery of next-generation drugs.